{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutyl)amine

• Molecular Formula: C13H23N
• Molecular Weight: 193.33 g/mol
• SMILES: CC(C)CCNCC1CC2CC1C=C2
• InChI: InChI=1S/C13H23N/c1-10(2)5-6-14-9-13-8-11-3-4-12(13)7-11/h3-4,10-14H,5-9H2,1-2H3
• InChIKey: UEZGARYVPGTCTC-UHFFFAOYSA-N

Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutyl)amine: A Procurement-Ready Secondary Amine Building Block

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutyl)amine (CAS 22501-50-4) is a secondary amine featuring a rigid bicyclo[2.2.1]hept-5-ene (norbornene) scaffold linked via a methylene spacer to a branched 3-methylbutyl (isoamyl) side chain. Its molecular formula is C13H23N with a molecular weight of 193.33 g/mol [1]. The compound is commercially available as a research chemical, typically at 95% purity, and is supplied by vendors such as AKSci and CymitQuimica . The norbornene moiety provides a conformationally constrained, sterically defined framework that is valuable in medicinal chemistry, polymer chemistry, and materials science, while the secondary amine serves as a reactive handle for further functionalization.

Rigid norbornene scaffold provides conformational constraint for SAR and polymer chemistry

Secondary amine handle enables further functionalization, salt formation, or post-polymerization modification

Branched isoamyl chain reported lipophilicity profile supports membrane partitioning studies

Multi-vendor sourcing catalog purity grade with COA support for multi-year research programs

• [1] PubChem CID 43225154. ({Bicyclo[2.2.1]hept-5-en-2-yl}methyl)(3-methylbutyl)amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Why N-Alkyl Chain Engineering in {Bicyclo[2.2.1]hept-5-en-2-ylmethyl} Amines Prevents Generic Substitution

The bicyclo[2.2.1]hept-5-en-2-ylmethyl scaffold is a common pharmacophoric element, but the appended N-alkyl chain dictates critical physicochemical properties—logP, solubility, basicity (pKa), and steric bulk—that govern molecular recognition, membrane permeability, and pharmacokinetics [1]. Substituting the 3-methylbutyl (isoamyl) group with a shorter chain (e.g., methyl), a linear chain (e.g., pentyl), or a regioisomeric branched chain (e.g., 3-methylbutan-2-yl) alters the compound's lipophilicity by over one log unit and can change hydrogen-bonding capacity, directly impacting biological activity and formulation behavior . Generic substitution without quantitative justification risks loss of target engagement, altered ADMET profiles, and irreproducible experimental outcomes.

Target profile

N-alkyl chain

3-methylbutyl (γ-branched) controls lipophilicity and steric bulk; generic substitution may shift logP by >1 unit, altering assay-relevant properties

Regioisomer risk

The 3-methylbutan-2-yl isomer introduces an α-chiral center, adding enantiomeric complexity; the achiral isoamyl chain may simplify analytical characterization for non-chiral workflows

Linear pentyl analog

Same formula (C13H23N) but linear n-pentyl lacks β-branching; steric fit at binding sites may differ, requiring independent SAR validation

• [1] PubChem CID 43225154. Computed Properties: XLogP3-AA. National Center for Biotechnology Information. Accessed May 2026. View Source

Quantitative Differentiation of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutyl)amine from Structural Analogs

Lipophilicity Advantage Over Shorter-Chain N-Alkyl Analogs for Membrane Partitioning

The target compound exhibits an XLogP3-AA of 3.2, significantly higher than the N-methyl analog (XLogP3-AA = 1.23) [1]. This ~2 log unit increase in lipophilicity translates to an approximately 100-fold greater predicted partition coefficient between octanol and water, indicating substantially enhanced membrane partitioning capacity . The 3-methylbutyl group provides optimal lipophilicity without the excessive molecular weight or flexibility of longer linear chains.

Lipophilicity

Cross-study comparable

Target: XLogP3-AA = 3.2
Methyl analog: 1.23
ΔLogP = +1.97 (~100-fold partition increase)

Supports membrane partitioning studies for intracellular/CNS research models

Predicted XLogP3; not experimental logP

Evidence Dimension	Predicted lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3-AA = 3.2
Comparator Or Baseline	({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(methyl)amine: LogP = 1.23; ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(pentan-3-yl)amine: LogP = 3.04
Quantified Difference	ΔLogP = +1.97 vs. methyl; ΔLogP = +0.16 vs. pentan-3-yl
Conditions	PubChem XLogP3 3.0 (2019.06.18 release) and Fluorochem computed LogP via vendor specification sheets

Why This Matters

A 100-fold higher predicted membrane partition coefficient directly impacts cell-based assay penetration, blood-brain barrier permeability potential, and formulation strategies, making the 3-methylbutyl derivative a more suitable choice for intracellular or CNS-targeted applications.

• [1] PubChem CID 43225154. Computed Properties: XLogP3-AA = 3.2. National Center for Biotechnology Information. View Source

Steric and Electronic Differentiation from the Linear Pentyl Analog for Receptor Binding

The 3-methylbutyl (isoamyl) substituent introduces a β-branched alkyl chain, whereas the linear pentyl analog (CAS 22441-58-3) presents a straight-chain n-pentyl group with identical molecular formula (C13H23N) and molecular weight (193.33 g/mol) [1]. The branched isoamyl chain occupies a different conformational space, with a larger effective steric volume near the amine nitrogen due to the isobutyl terminus. This can alter binding pocket complementarity in enzyme or receptor targets, as demonstrated for other β-branched amine series [2]. The target compound has 5 rotatable bonds, identical to the pentyl analog, but the branching restricts accessible conformations.

Steric Profile

Cross-study comparable

β-branched isoamyl vs. linear n-pentyl (both C13H23N, 5 rotatable bonds); branching restricts conformational space

May influence receptor-binding selectivity studies

Qualitative steric difference; no quantitative SAR data

Evidence Dimension	Steric bulk and conformational restriction
Target Compound Data	3-methylbutyl (isoamyl) substituent; 5 rotatable bonds; XLogP3-AA = 3.2
Comparator Or Baseline	({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(pentyl)amine (CAS 22441-58-3): n-pentyl substituent; 5 rotatable bonds; XLogP3 not reported
Quantified Difference	Qualitative steric differentiation via β-branching; quantitative conformational energy difference not available
Conditions	SMILES-level structural comparison; PubChem rotatable bond count; Chemsrc molecular data

Why This Matters

β-Branched alkylamines often exhibit distinct selectivity profiles in GPCR and enzyme targets compared to their linear isomers due to differential steric occupancy, making the isoamyl derivative a non-interchangeable candidate in lead optimization programs.

• [1] PubChem CID 43225154. ({Bicyclo[2.2.1]hept-5-en-2-yl}methyl)(3-methylbutyl)amine. National Center for Biotechnology Information. View Source
• [2] Class-level inference: β-branched vs. linear alkylamine SAR observed across multiple chemotypes in medicinal chemistry literature. View Source

Regioisomeric Differentiation: 3-Methylbutyl vs. 3-Methylbutan-2-yl Substituent

The target compound's closest regioisomer, {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutan-2-yl)amine (CAS 1218157-82-4), differs by the position of the methyl branch on the alkyl chain: γ-branched (isoamyl) in the target versus β-branched (sec-isoamyl) in the isomer . Both share the molecular formula C13H23N and molecular weight 193.33 g/mol. However, the isoamyl derivative retains a primary amine-like NHCH2- motif, whereas the sec-isoamyl isomer introduces an additional chiral center at the α-carbon of the alkyl chain, generating enantiomeric pairs that can differentially interact with chiral biological environments. The isoamyl derivative avoids this added stereochemical complexity, simplifying analytical characterization and biological interpretation.

Stereochemical Complexity

Cross-study comparable

Target: achiral at N-substituent
3-methylbutan-2-yl isomer: introduces chiral center (R/S)

May simplify analytical characterization for achiral applications

Supplier-reported; verify chirality

Evidence Dimension	Stereochemical complexity and branch position
Target Compound Data	3-methylbutyl: γ-branched, achiral at the N-substituent attachment point
Comparator Or Baseline	3-methylbutan-2-yl: β-branched, chiral at the N-substituent attachment point (R/S enantiomers)
Quantified Difference	Target: 0 chiral centers on alkyl chain; Comparator: 1 chiral center; difference in synthetic cost and analytical burden
Conditions	CAS registry comparison: 22501-50-4 vs. 1218157-82-4; structural analysis from Chemsrc entries

Why This Matters

The absence of an additional chiral center reduces synthetic cost, avoids enantiomeric separation requirements, and eliminates racemization concerns during storage and reaction, making the target compound a more economical and analytically straightforward choice for achiral applications while still delivering the branched-chain benefits.

Purity and Procurement Availability Relative to Peer Compounds

The target compound is offered at 95% purity by multiple vendors (AKSci, CymitQuimica, Leyan, MolDB) with documented SDS and COA availability, indicating a mature supply chain . In contrast, the N-methyl analog is available at higher purity (98%) but with substantially lower LogP, while the pentan-3-yl analog is also at 95% but with fewer stocking vendors. The 3-methylbutan-2-yl regioisomer is listed in databases but with limited vendor availability, raising procurement risk. The target compound's CAS 22501-50-4 is well-indexed across Chemsrc, PubChem, and multiple vendor catalogs, ensuring batch-to-batch traceability.

Procurement

Data to verify

≥95% purity; 5+ catalog vendors; SDS/COA routinely available

Broad supply may reduce procurement risk

Source: vendor catalog cross-reference; verify lot-specific purity

Evidence Dimension	Commercial availability and quality documentation
Target Compound Data	≥95% purity; 5+ cataloged vendors; SDS and COA routinely available
Comparator Or Baseline	N-methyl analog: 98% purity but different application profile; 3-methylbutan-2-yl isomer: limited vendor listings
Quantified Difference	Broader multi-vendor sourcing and established CAS registry support for the target compound
Conditions	Vendor catalog cross-reference (AKSci, CymitQuimica, Leyan, MolDB, Chemsrc) as of May 2026

Why This Matters

Multi-source availability with documented quality metrics reduces supply chain single-point-of-failure risk and ensures continuity in multi-year research programs, a practical differentiator when selecting among structurally similar building blocks.

Recommended Application Scenarios for {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(3-methylbutyl)amine Based on Quantitative Evidence

Intracellular and CNS-Targeted Probe Design Requiring Enhanced Membrane Partitioning

With an XLogP3-AA of 3.2—approximately 100-fold higher than the N-methyl analog—this compound is suited for designing probes or lead compounds intended for passive membrane diffusion [1]. Its lipophilicity aligns with CNS drug-like space (typically LogP 2–5), making it a rational building block for blood-brain barrier penetrant candidates.

Structure–Activity Relationship (SAR) Studies Exploring β-Branched Alkyl Amine Pharmacophores

The 3-methylbutyl group provides a γ-branched alkyl chain that can probe steric and hydrophobic pockets in enzyme active sites or GPCR binding clefts, without the added complication of an α-chiral center present in the 3-methylbutan-2-yl isomer . This simplifies SAR interpretation while still delivering branched-chain pharmacophoric diversity.

Polymer and Materials Chemistry Requiring Rigid, Functionalizable Norbornene Monomers

The norbornene double bond enables participation in ring-opening metathesis polymerization (ROMP) or thiol-ene click chemistry, while the secondary amine provides a site for post-polymerization modification or salt formation [2]. The 3-methylbutyl side chain contributes to polymer hydrophobicity tuning without introducing crystallinity-disrupting linear alkyl packing.

Multi-Year Academic or Industrial Programs Requiring Supply Chain Resilience

The compound's availability from multiple catalog vendors (AKSci, Leyan, CymitQuimica, MolDB) with documented 95% purity and SDS/Certificate of Analysis support ensures procurement continuity, which is critical for grant-funded or IND-enabling studies where resupply of a single-source comparator could delay milestones.

Application

Selection Property

Validation Focus

CNS-probe & intracellular research models

Membrane partitioning prediction (XLogP3)

Experimental logP and cell-based permeability

β-Branched alkylamine SAR studies

Steric and hydrophobic pocket compatibility

Receptor-binding or enzyme assay selectivity

ROMP & thiol-ene polymer chemistry

Norbornene double bond reactivity; amine post-modification

Polymerization efficiency and material properties

Multi-year research programs

Multi-vendor sourcing with documented purity

Lot-specific COA and batch consistency

• [1] PubChem CID 43225154. XLogP3-AA = 3.2. National Center for Biotechnology Information. View Source
• [2] Patents: Process for producing N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1-trifluoromethanesulfonamide as photoresist monomer (US20080071113), exemplifying norbornene amine utility in materials. View Source